Cas no 535992-89-3 (2,1-Benzisoxazole-3-carbonyl chloride (9CI))

2,1-Benzisoxazole-3-carbonyl chloride (9CI) structure
535992-89-3 structure
Product Name:2,1-Benzisoxazole-3-carbonyl chloride (9CI)
CAS No:535992-89-3
MF:C8H4ClNO2
MW:181.575860977173
CID:938813
PubChem ID:21092956
Update Time:2025-04-19

2,1-Benzisoxazole-3-carbonyl chloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,1-Benzisoxazole-3-carbonyl chloride (9CI)
    • 2,1-Benzisoxazole-3-carbonyl chloride
    • 2,1-benzoxazole-3-carbonyl chloride
    • SCHEMBL4129795
    • benzo[c]isoxazole-3-carbonyl chloride
    • 535992-89-3
    • DB-329514
    • DTXSID10610699
    • 2,1-Benzisoxazole-3-carbonyl chloride(9ci)
    • Inchi: 1S/C8H4ClNO2/c9-8(11)7-5-3-1-2-4-6(5)10-12-7/h1-4H
    • InChI Key: SQOJCCSSLKOMQW-UHFFFAOYSA-N
    • SMILES: ClC(C1=C2C=CC=CC2=NO1)=O

Computed Properties

  • Exact Mass: 180.9930561g/mol
  • Monoisotopic Mass: 180.9930561g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.1Ų
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